(R)-3-acetyl-cyclopentanone

• IUPAC Name: (3R)-3-acetylcyclopentan-1-one
• InChI: InChI=1S/C7H10O2/c1-5(8)6-2-3-7(9)4-6/h6H,2-4H2,1H3/t6-/m1/s1
• InChI Key: HNZOFYATNXBFFG-ZCFIWIBFSA-N
• Canonical SMILES: CC(=O)C1CCC(=O)C1
• Isomeric SMILES: CC(=O)[C@@H]1CCC(=O)C1
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol

Description

(R)-3-acetyl-cyclopentanone is a chemical compound that belongs to the cyclopentanone family. It has various applications in the field of scientific research, including drug discovery, chemical synthesis, and material science.

Scientific Research Applications

(R)-3-acetyl-cyclopentanone has various applications in scientific research. It can be used as a building block in the synthesis of pharmaceuticals, agrochemicals, and natural products. It is also used as a starting material for the synthesis of chiral auxiliaries and ligands. Furthermore, (R)-3-acetyl-cyclopentanone has been reported to exhibit antitumor, antiviral, and antibacterial activities.

Mechanism Of Action

The mechanism of action of (R)-3-acetyl-cyclopentanone is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase. It has also been reported to interact with DNA and RNA.

Biochemical And Physiological Effects

(R)-3-acetyl-cyclopentanone has been reported to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and protect against oxidative stress. It has also been reported to have neuroprotective and cardioprotective effects.

Advantages And Limitations For Lab Experiments

(R)-3-acetyl-cyclopentanone has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable under standard laboratory conditions. However, (R)-3-acetyl-cyclopentanone has limitations as well. It is highly reactive towards nucleophiles, which can limit its use in certain reactions. It is also toxic and should be handled with care.

Future Directions

There are several future directions for the research on (R)-3-acetyl-cyclopentanone. One direction is to explore its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to develop new synthetic methods for (R)-3-acetyl-cyclopentanone and its derivatives. Additionally, the mechanism of action of (R)-3-acetyl-cyclopentanone can be further elucidated to understand its biological activity.
In conclusion, (R)-3-acetyl-cyclopentanone is a versatile compound with various applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on (R)-3-acetyl-cyclopentanone can lead to the development of new therapeutic agents and synthetic methods.

Synthesis Methods

(R)-3-acetyl-cyclopentanone can be synthesized by the aldol condensation of cyclopentanone with acetaldehyde. The reaction is catalyzed by a base, such as sodium hydroxide, and the product is obtained by distillation. The stereochemistry of the product can be controlled by using chiral reagents or catalysts.